1-{[4-(1H-indole-2-carbonyl)piperazin-1-yl](oxo)acetyl}piperidine-4-carboxamide

• Molecular Formula: C21H25N5O4
• Molecular Weight: 411.5 g/mol
• IUPAC Name: 1-[2-[4-(1H-indole-2-carbonyl)piperazin-1-yl]-2-oxoacetyl]piperidine-4-carboxamide
• InChI: InChI=1S/C21H25N5O4/c22-18(27)14-5-7-24(8-6-14)20(29)21(30)26-11-9-25(10-12-26)19(28)17-13-15-3-1-2-4-16(15)23-17/h1-4,13-14,23H,5-12H2,(H2,22,27)
• InChI Key: XJPQBBVXZZLOBL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C(=O)C(=O)N2CCN(CC2)C(=O)C3=CC4=CC=CC=C4N3

Description

Compound X , is a heterocyclic compound with an intriguing structure. Let’s break it down:

• The indole nucleus, which contains a benzene ring fused to a pyrrole ring, serves as the core scaffold. Indole derivatives have diverse biological activities and are found in various synthetic drug molecules .
• The piperidine ring contributes to the compound’s overall structure. Piperidine derivatives exhibit interesting pharmacological properties and are commonly found in medicinal chemistry .

Preparation Methods

Synthetic Routes::

Condensation Reaction:

Industrial Production::

• Industrial-scale production of Compound X involves optimizing reaction conditions, scaling up the synthesis, and ensuring high purity.

Chemical Reactions Analysis

Oxidation: Compound X may undergo oxidation reactions at the indole moiety, leading to various oxidation states.

Reduction: Reduction of the carbonyl group or the indole ring can yield different derivatives.

Substitution: Nucleophilic substitution reactions at the piperazine nitrogen or the indole carbon can modify the compound.

Common Reagents and Conditions: Specific reagents and conditions depend on the desired modifications.

Scientific Research Applications

Compound X has been investigated for various applications:

Antiviral Activity: Some indole derivatives exhibit antiviral properties. Further studies could explore Compound X’s potential in this area.

Anti-Inflammatory and Anticancer Properties: Indole-based compounds often possess anti-inflammatory and anticancer activities.

Neuropharmacology: Piperidine-containing compounds may interact with neurotransmitter receptors.

Mechanism of Action

• Compound X likely exerts its effects by interacting with specific molecular targets. Further research is needed to elucidate the exact pathways involved.

Comparison with Similar Compounds

Similar Compounds: Other indole-piperidine hybrids or related heterocyclic structures.

Uniqueness: Highlight Compound X’s distinct features compared to similar compounds.